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Compound of Interest

Compound Name: Darapladib

Cat. No.: B1669826 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Darapladib, a potent inhibitor of lipoprotein-associated phospholipase A2 (Lp-PLA2) intended

for laboratory use.[1] Adherence to these guidelines is critical to ensure personnel safety and

environmental protection.

Hazard Identification and Assessment
Darapladib is classified as a hazardous substance.[2][3] Before handling, it is crucial to be

aware of its associated risks. The Globally Harmonized System (GHS) classifications for

Darapladib are summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[2]

[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[2]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation.[2]

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation.[2]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic life.

[3]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[3]

Due to its hazardous nature, Darapladib must be managed as a regulated pharmaceutical

waste, and its disposal must comply with all applicable federal, state, and local regulations.[2]

[4]

Disposal Protocol: Step-by-Step Guidance
This protocol outlines the required steps for the safe disposal of Darapladib waste generated

in a laboratory setting.

2.1. Required Personal Protective Equipment (PPE)

To minimize exposure, the following PPE must be worn at all times when handling Darapladib
waste:

Eye Protection: Safety goggles with side-shields.[3]

Hand Protection: Chemical-impermeable protective gloves.[3][5]

Body Protection: Impervious clothing, such as a lab coat.[3]
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Respiratory Protection: A suitable respirator should be used if there is a risk of dust or

aerosol formation.[3]

2.2. Waste Segregation and Collection

Proper segregation is the first step in compliant waste management.

Identify Waste: This procedure applies to unused or expired pure Darapladib, contaminated

lab materials (e.g., pipette tips, gloves, empty vials), and solutions containing Darapladib.

Use Designated Containers: Collect all Darapladib waste in a dedicated, properly sealed,

and clearly labeled hazardous waste container.[5] Do not mix with non-hazardous or other

types of chemical waste unless specified by your institution's waste management plan.

Avoid Environmental Release: Under no circumstances should Darapladib be disposed of

down the drain or in regular solid waste.[5][6] This is critical to prevent release into the

environment, as the substance is very toxic to aquatic life.[3] The U.S. Environmental

Protection Agency (EPA) specifically prohibits the sewering of hazardous waste

pharmaceuticals.[7]

2.3. Container Labeling and Storage

Labeling: The waste container must be labeled in accordance with the Resource

Conservation and Recovery Act (RCRA) and local regulations.[8][9] At a minimum, the label

should include:

The words "Hazardous Waste"

The name of the chemical: "Darapladib"

The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard")

The accumulation start date

Storage: Store the sealed waste container in a secure, well-ventilated area, away from

incompatible materials such as strong acids, alkalis, or oxidizing agents.[3] Keep the

container tightly closed.[2]
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2.4. Final Disposal Procedure

Consult Regulations: The final disposal of Darapladib must be conducted through a licensed

hazardous waste disposal facility.[3] It is the responsibility of the waste generator to ensure

compliance with all EPA, state, and institutional rules.[6][7]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste container.

Incineration: The recommended disposal method for hazardous pharmaceutical waste is

incineration at a permitted treatment facility.[6][7][8]

Darapladib Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Darapladib waste.

Darapladib Waste Generated
(Unused chemical, contaminated labware)

Step 1: Wear Required PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
- Use designated hazardous waste container

- DO NOT dispose in sink or regular trash

Step 3: Label Container
- 'Hazardous Waste'

- 'Darapladib'
- List Hazards

Step 4: Secure Storage
- Tightly closed container

- Well-ventilated, secure area

Step 5: Contact EHS for Pickup

Final Disposal by Licensed Contractor
(Incineration)
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Click to download full resolution via product page

Caption: Workflow for the safe segregation, storage, and disposal of Darapladib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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